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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B054325

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaethylene glycol (PEG 220), a low-molecular-weight polymer of ethylene glycol, is a
valuable and versatile tool in the structural biology toolbox. It functions as both a precipitant
and a cryoprotectant, offering unique advantages in protein crystallization screens. Its
hygroscopic nature and ability to induce phase separation through excluded volume effects
make it an effective agent for gently driving proteins out of solution and into a crystalline state.
This application note provides detailed protocols and data for the use of pentaethylene glycol
in protein crystallization, aiding researchers in optimizing their screening strategies and
increasing the likelihood of obtaining high-quality crystals for structural analysis.

Physicochemical Properties

Understanding the physical and chemical properties of pentaethylene glycol is crucial for its
effective application in crystallization experiments.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b054325?utm_src=pdf-interest
https://www.benchchem.com/product/b054325?utm_src=pdf-body
https://www.benchchem.com/product/b054325?utm_src=pdf-body
https://www.benchchem.com/product/b054325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Formula C10H2206 [1112]

Molecular Weight 238.28 g/mol [1][2]

Synonyms 3,6,9,1-2—tetra0xatetradocane— 3]
1,14-diol, Pentaglycol

Appearance Clear, colorless to yellow liquid

Density 1.126 g/mL at 25 °C

Boiling Point 184 °C at 2 mmHg

Melting Point -8.6 °C

Refractive Index n20/D 1.462

Water Solubility Miscible

Stability

Stable under normal
conditions. Incompatible with

strong oxidizing agents, acid

chlorides, and acid anhydrides.

Application in Protein Crystallization

Pentaethylene glycol is utilized in protein crystallization primarily in two roles: as a

precipitating agent to induce crystal formation and as a cryoprotectant to prevent ice crystal

formation during flash-cooling for X-ray diffraction data collection.

As a Precipitating Agent

Low-molecular-weight polyethylene glycols (PEGS), including pentaethylene glycol, act as

effective precipitants by exerting a "volume exclusion” effect. By occupying a significant portion

of the solvent volume, they reduce the amount of water available to solvate the protein

molecules, thereby increasing the effective protein concentration and promoting the

intermolecular interactions necessary for crystallization.
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Pentaethylene glycol is a component of commercially available crystallization screens, such
as the MORPHEUS and FUSION screens developed at the MRC Laboratory of Molecular
Biology. In the FUSION screen, a mix of diethylene, triethylene, tetraethylene, and
pentaethylene glycol is used at a concentration of 0.3 M each in one of the additive mixes.
The MORPHEUS screen also includes a mix of n-ethylene glycols (where n=2-5), highlighting
the utility of these short-chain PEGs in exploring a wider range of crystallization conditions.

As a Cryoprotectant

Low-molecular-weight PEGs are also excellent cryoprotectants. They can penetrate the solvent
channels of a crystal lattice, displacing water molecules and preventing the formation of
damaging ice crystals when the crystal is flash-cooled in liquid nitrogen. This vitrification of the
solvent is essential for collecting high-quality diffraction data. The concentration of low-
molecular-weight PEGs required for cryoprotection is typically in the range of 25-50% (v/v or
w/v). Often, the concentration of the PEG used as a precipitant is sufficient for cryoprotection,
or it can be increased slightly in the harvesting solution.

Experimental Protocols

The following protocols provide a general framework for using pentaethylene glycol in protein
crystallization experiments. Optimization will be required for each specific protein.

Protocol 1: Vapor Diffusion Crystallization using
Pentaethylene Glycol as a Precipitant

This protocol describes a typical hanging-drop vapor diffusion experiment. It can be adapted for
sitting-drop and microbatch methods.

Materials:

Purified protein solution (5-25 mg/mL in a suitable buffer)

Pentaethylene glycol stock solution (e.g., 50% w/v in ultrapure water)

Buffer stock solutions (e.g., 1 M Tris-HCI, 1 M HEPES, etc.)

Salt stock solutions (e.g., 1 M NaCl, 1 M (NH4)2S04, etc.)
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o Crystallization plates (e.g., 24-well or 96-well)
e Cover slips (for hanging drop)

e Micropipettes and tips

Procedure:

o Prepare the Reservoir Solution: In the wells of the crystallization plate, prepare a series of
reservoir solutions containing varying concentrations of pentaethylene glycol (e.g., 5-30%
w/v), a buffer to control the pH (e.g., 0.1 M), and potentially a salt (e.g., 0.1-0.2 M).

e Set up the Crystallization Drop:

o Hanging Drop: On a siliconized cover slip, mix 1-2 pL of the protein solution with 1-2 pL of
the reservoir solution. Invert the cover slip and seal the well of the crystallization plate.

o Sitting Drop: In the designated drop chamber of a sitting drop plate, mix 1-2 L of the
protein solution with 1-2 uL of the reservoir solution. Seal the well.

 Incubation: Incubate the plates at a constant temperature (e.g., 4°C, 18°C, or 20°C) and
monitor for crystal growth over several days to weeks.

» Optimization: If initial crystals are obtained, optimize the conditions by performing a finer
screen around the successful condition, varying the concentrations of pentaethylene glycol,
buffer pH, and salt, as well as the protein concentration and drop ratio.

Protocol 2: Cryoprotection of Protein Crystals using
Pentaethylene Glycol

This protocol describes how to use pentaethylene glycol as a cryoprotectant for crystals
grown in conditions that do not contain a sufficient concentration of a cryoprotectant.

Materials:

e Protein crystals in their mother liquor.
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» Cryoprotectant solution: A solution containing the original mother liquor supplemented with a
higher concentration of pentaethylene glycol (e.g., 25-40% v/v).

e Cryo-loops.
e Liquid nitrogen.
Procedure:

o Prepare the Cryoprotectant Solution: Prepare a solution that is as close as possible to the
crystallization condition but with an increased concentration of pentaethylene glycol.

o Crystal Soaking (if necessary): If the crystals are sensitive to osmotic shock, a stepwise
transfer to the final cryoprotectant concentration may be necessary. Prepare a series of
cryoprotectant solutions with increasing concentrations of pentaethylene glycol (e.g., in 5%
increments). Transfer the crystal sequentially through these drops, allowing it to equilibrate
for a few minutes in each. For many robust crystals, a single, quick soak is sufficient.

o Crystal Harvesting: Using a cryo-loop of appropriate size, carefully scoop the crystal from the
drop.

e Flash-Cooling: Immediately plunge the loop with the crystal into liquid nitrogen.

» Storage and Data Collection: Store the frozen crystal in liquid nitrogen until it is ready for
data collection.

Data Presentation

The following table summarizes typical concentration ranges for pentaethylene glycol in
crystallization screens.
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Caption: Workflow for protein crystallization using pentaethylene glycol.
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Caption: Volume exclusion effect of pentaethylene glycol in protein crystallization.
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Conclusion

Pentaethylene glycol is a valuable reagent for protein crystallization, acting as both a
precipitant and a cryoprotectant. Its inclusion in modern crystallization screens like
MORPHEUS and FUSION underscores its utility in exploring novel chemical space for crystal
growth. By understanding its physicochemical properties and following systematic protocols,
researchers can effectively incorporate pentaethylene glycol into their crystallization
strategies to increase the likelihood of obtaining diffraction-quality crystals for structure
determination, a critical step in academic research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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